REACTION_CXSMILES
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[CH2:1]([O:3][C:4]([CH:6]1[CH2:10][CH2:9][CH2:8][C:7]1=O)=[O:5])[CH3:2].[CH:12]1([NH2:18])[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1.C([BH3-])#N.[Na+]>C(O)C.C(O)(=O)C>[CH2:1]([O:3][C:4]([CH:6]1[CH2:10][CH2:9][CH2:8][CH:7]1[NH:18][CH:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1)=[O:5])[CH3:2] |f:2.3|
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Name
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Quantity
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2.01 g
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Type
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reactant
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Smiles
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C(C)OC(=O)C1C(CCC1)=O
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Name
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Quantity
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1.75 mL
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Type
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reactant
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Smiles
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C1(CCCCC1)N
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Name
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Quantity
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1.39 g
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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C(C)(=O)O
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Type
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CUSTOM
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Details
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stirred for 16 h at 50° C
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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After cooling to 25° C. the solvent
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Type
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CUSTOM
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Details
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was removed in vacuo
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Type
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DISSOLUTION
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Details
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the crude material was redissolved in ethyl acetate (100 mL)
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Type
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WASH
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Details
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washed with saturated aqueous sodium bicarbonate solution (100 mL)
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Type
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WASH
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Details
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the organic layer was washed with 1.0 M aqueous hydrochloric acid solution (50 mL)
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Type
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ADDITION
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Details
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1.0 M aqueous sodium hydroxide solution (75 mL) was added
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with ethyl acetate (100 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo
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Reaction Time |
16 h |
Name
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Type
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product
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Smiles
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C(C)OC(=O)C1C(CCC1)NC1CCCCC1
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 8.77 mmol | |
AMOUNT: MASS | 2.1 g | |
YIELD: PERCENTYIELD | 86.9% | |
YIELD: CALCULATEDPERCENTYIELD | 72.5% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |